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Compound of Interest

Compound Name: MRL-650

Cat. No.: B8511984

For Immediate Release

This document provides detailed application notes and protocols for MRL-650, a potent and
selective cannabinoid receptor 1 (CB1) inverse agonist, intended for researchers, scientists,
and drug development professionals. MRL-650, also known as CB1 inverse agonist 1, is a
valuable tool for investigating the endocannabinoid system and its role in various physiological

processes.

Product Information

MRL-650 is a research chemical with high affinity and selectivity for the CB1 receptor over the
CB2 receptor. Its inverse agonist activity allows for the study of the constitutive activity of the
CB1 receptor and the downstream signaling pathways it modulates.

Table 1: Chemical and Physical Properties of MRL-650
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Property Value

Synonyms CB1 inverse agonist 1
CAS Number 852315-00-5
Molecular Formula C25H18CI3N303
Molecular Weight 514.79 g/mol

Purity Typically =95%
Solubility Soluble in DMSO

Supplier and Purchasing Information

MRL-650 is available from various chemical suppliers catering to the research community. It is
important to note that this compound is for research use only (RUO) and not for human or
veterinary use.

Table 2: MRL-650 Supplier and Purchasing Details
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) Product Catalog ] ] ]
Supplier Purity Quantity Price (USD)
Name Number
MedchemExp 1I0mM*1
MRL-650 HY-135280 >98% $57.00
ress mL
5 mg $105.00
10 mg $175.00
50 mg $525.00
100 mg $875.00
CP Lab - Contact for
MRL-650 Not specified 95% 5mg ]
Safety price
CB1l inverse - - Contact for
Molnova ] M32826 Not specified Not specified ]
agonist 1 price
CBL1 inverse 1I0mM*1
TargetMol _ T5M32826 >98% $57.00
agonist 1 mL
5 mg $105.00
10 mg $175.00
50 mg $525.00
100 mg $875.00

Note: Prices are subject to change and may not include shipping and handling fees. Please

contact the suppliers directly for the most current pricing and availability.

Signaling Pathway

MRL-650, as a CB1 receptor inverse agonist, binds to the CB1 receptor and reduces its basal,
constitutive activity. This is distinct from a neutral antagonist, which would only block the effects
of an agonist. The CB1 receptor is a G-protein coupled receptor (GPCR) that primarily couples
to the inhibitory G-protein, Gai/o.
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MRL-650 (CB1 Inverse Agonist) Signaling Pathway
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 To cite this document: BenchChem. [MRL-650: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8511984#mrl-650-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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